Cas no 245064-80-6 (1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 245064-80-6
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 245912
• PubChem ID: 15896829
• Update Time: 2025-04-19

1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(phenylsulfonyl)-
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylicacid,1-(phenylsulfonyl)
• 1-Phenylsulfonylpyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• DTXSID50579231
• CS-0004234
• 1-(Benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 245064-80-6
• 1-(benzenesulfonyl)pyrrolo[2, 3-b]pyridine-3-carboxylic acid

• Inchi： 1S/C14H10N2O4S/c17-14(18)12-9-16(13-11(12)7-4-8-15-13)21(19,20)10-5-2-1-3-6-10/h1-9H,(H,17,18)
• InChI Key： RQSVFGBNWQDWIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(=O)O)C2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 302.03600
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 587.1°C at 760 mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.694
• PSA: 97.64000
• LogP: 3.05230